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Compound of Interest

Compound Name: 2-(Allyloxy)aniline

Cat. No.: B049392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Allyloxyaniline, with CAS number 27096-64-6, is an organic compound that belongs to the

class of aromatic amines and ethers. Its chemical structure consists of an aniline ring

substituted with an allyloxy group at the ortho position. While extensive biological data is not

publicly available, this molecule serves as a versatile synthetic intermediate in organic

chemistry, particularly in the preparation of more complex heterocyclic structures and in the

study of reaction mechanisms. This guide summarizes the known physicochemical properties,

synthetic applications, and spectral data for 2-Allyloxyaniline.

Chemical and Physical Properties
The fundamental properties of 2-Allyloxyaniline are summarized in the table below. This data is

essential for its handling, storage, and application in synthetic protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b049392?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Appearance Solid [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility
Soluble in common organic

solvents

SMILES C=CCOc1ccccc1N

InChI

InChI=1S/C9H11NO/c1-2-6-

11-9-5-4-3-7-10-8(9)10/h2-

5,7H,1,6H2

Synthetic Applications
2-Allyloxyaniline is primarily utilized as a precursor in multi-step organic syntheses. Its

bifunctional nature, possessing both a nucleophilic amino group and a reactive allyl group,

allows for a variety of chemical transformations.

Synthesis of N-Sulfonylated Derivatives
One documented application of 2-Allyloxyaniline is in the synthesis of N-sulfonylated

compounds. For instance, it can be reacted with sulfonyl chlorides, such as p-toluenesulfonyl

chloride (TsCl), in the presence of a base to yield N-Ts-2-allyloxyaniline.[2] This transformation

is a key step in the preparation of substrates for studying reactions like palladium-catalyzed

intramolecular allylic C-H amination.[2]

Preparation of Aryldiazonium Salts for Cross-Coupling
Reactions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://pstorage-acs-6854636.s3.amazonaws.com/3772855/ol5b01698_si_001.pdf
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/35099935/jo2c00781_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251028/eu-west-1/s3/aws4_request&X-Amz-Date=20251028T043733Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=6cb13d58485c32c5044e4a228c0c4290b8d720b7f23962de8385f26e91d8e2db
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/35099935/jo2c00781_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251028/eu-west-1/s3/aws4_request&X-Amz-Date=20251028T043733Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=6cb13d58485c32c5044e4a228c0c4290b8d720b7f23962de8385f26e91d8e2db
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Allyloxyaniline can be converted into its corresponding aryldiazonium salt, 2-

(allyloxy)phenyldiazonium tetrafluoroborate.[3] This is achieved through diazotization of the

primary amine with an appropriate reagent. The resulting diazonium salt is a valuable

intermediate for carbon-carbon bond formation via cross-coupling reactions, such as those with

arylboronic acids.[3]

Experimental Protocols
General Synthesis of N-Ts-2-Allyloxyaniline
A representative, though not fully detailed, protocol for the synthesis of N-Ts-2-allyloxyaniline

from 2-allyloxyaniline can be inferred from related syntheses.[2] A detailed, validated protocol

for this specific transformation is not available in the provided search results.

Conceptual Workflow for N-Sulfonylation:
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Caption: Conceptual workflow for the N-sulfonylation of 2-Allyloxyaniline.

Spectral Data
The following spectral data has been reported for 2-Allyloxyaniline and its derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2025/dt/d5dt01711d/unauth
https://pubs.rsc.org/en/content/articlelanding/2025/dt/d5dt01711d/unauth
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/35099935/jo2c00781_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251028/eu-west-1/s3/aws4_request&X-Amz-Date=20251028T043733Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=6cb13d58485c32c5044e4a228c0c4290b8d720b7f23962de8385f26e91d8e2db
https://www.benchchem.com/product/b049392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR (Proton NMR)
2-allyloxyaniline (in CDCl₃, 300 MHz) δ: 7.02 (m, 1H), 6.45 (m, 3H), 5.93 (ddt, J=17.7 Hz,

12.1 Hz, 4.8 Hz, 1H).[1]

¹³C NMR (Carbon NMR)
N-Ts-2-allyloxyaniline (in CDCl₃, 100 MHz) δ: 148.6, 143.6, 139.9, 136.3, 129.4, 127.2,

126.1, 125.2, 121.4, 121.2, 113.2, 111.8, 72.2, 21.5, 19.2.[2]

Mass Spectrometry (MS)
N-Ts-2-(methallyloxy)aniline (EIMS) m/z: 317 (M+), 252, 219, 162, 91.[2] (Note: This is for a

closely related derivative).

Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available information regarding the biological

activity, mechanism of action, and any associated signaling pathways for 2-Allyloxyaniline.

Broader classes of compounds containing allyloxy moieties, such as some chalcone

derivatives, have been investigated for antimicrobial and antioxidant properties.[4] However,

these findings cannot be directly extrapolated to 2-Allyloxyaniline without specific experimental

validation.

The primary role of 2-Allyloxyaniline in the scientific literature to date is that of a chemical

building block. Its utility in constructing more complex molecules that may have biological

relevance is an area for potential future investigation.

Logical Relationship as a Synthetic Intermediate:
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Caption: Role of 2-Allyloxyaniline as a starting material in synthetic chemistry.
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Safety and Handling
Based on available safety data sheets, 2-Allyloxyaniline should be handled with care. The

following hazard statements are associated with this compound:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

Precautionary statements include:

P264: Wash skin thoroughly after handling.[5]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses), should be strictly followed when handling this chemical.

Conclusion
2-Allyloxyaniline (CAS 27096-64-6) is a valuable synthetic intermediate with applications in the

construction of more complex organic molecules. While its own biological profile is not well-

documented, its utility as a precursor in medicinal chemistry research warrants its inclusion in

the chemist's toolkit. Further research is needed to explore the potential biological activities of

2-Allyloxyaniline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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